Cas no 1492-60-0 (2-Fluoro-5’-adenylic Acid)

• Product Name: 2-Fluoro-5’-adenylic Acid
• CAS No: 1492-60-0
• MF: C₁₀H₁₃FN₅O₇P
• MW: 365.21168589592
• CID: 1324502
• Update Time: 2025-10-28

2-Fluoro-5’-adenylic Acid Chemical and Physical Properties

Names and Identifiers

• 5'-Adenylic acid, 2-fluoro-
• 2-Fluoro-5’-adenylic Acid

• Inchi： 1S/C10H13FN5O7P/c11-10-14-7(12)4-8(15-10)16(2-13-4)9-6(18)5(17)3(23-9)1-22-24(19,20)21/h2-3,5-6,9,17-18H,1H2,(H2,12,14,15)(H2,19,20,21)/t3-,5-,6-,9-/m1/s1
• InChI Key： GIUYCYHIANZCFB-UUOKFMHZSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC(=NC2=3)F)O1)O)O

Computed Properties

• Exact Mass: 365.054
• Monoisotopic Mass: 365.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _3.1

Experimental Properties

• Density: 2.39
• Boiling Point: 864.2°C at 760 mmHg
• Flash Point: 476.4°C
• Refractive Index: 1.878

Additional information on 2-Fluoro-5’-adenylic Acid

Comprehensive Overview of 2-Fluoro-5’-adenylic Acid (CAS No. 1492-60-0): Properties, Applications, and Research Insights

2-Fluoro-5’-adenylic Acid (CAS No. 1492-60-0) is a fluorinated derivative of adenylic acid, a critical nucleotide involved in cellular energy transfer and signaling pathways. This modified nucleotide has garnered significant attention in biochemical and pharmaceutical research due to its unique properties and potential applications. The introduction of a fluorine atom at the 2-position of the adenine ring enhances the molecule's stability and alters its interaction with enzymes, making it a valuable tool for studying metabolic processes and designing novel therapeutics.

In recent years, the demand for fluorinated nucleotides like 2-Fluoro-5’-adenylic Acid has surged, driven by advancements in drug discovery and molecular biology. Researchers are particularly interested in its role as a metabolic inhibitor or probe for studying ATP-dependent enzymes. Its ability to mimic natural nucleotides while resisting degradation offers insights into enzyme mechanisms and potential therapeutic targets. This aligns with the growing trend of precision medicine and targeted therapies, where understanding molecular interactions is paramount.

The chemical structure of 2-Fluoro-5’-adenylic Acid features a fluorine atom substituting the hydrogen at the 2-position of the adenine base, coupled with a phosphate group at the 5’-position of the ribose sugar. This modification significantly impacts its biochemical behavior, such as binding affinity to enzymes like kinases and polymerases. Studies have shown that fluorinated nucleotides can act as competitive inhibitors, blocking active sites and modulating cellular pathways. Such properties make this compound a promising candidate for investigating diseases linked to dysregulated metabolism, such as cancer and neurodegenerative disorders.

From a synthetic perspective, 2-Fluoro-5’-adenylic Acid is often prepared through phosphoramidite chemistry or enzymatic methods, ensuring high purity and yield. Its stability under physiological conditions makes it suitable for in vitro and in vivo studies. Researchers frequently search for "fluorinated nucleotide synthesis" or "applications of 2-Fluoro-5’-adenylic Acid," reflecting the compound's relevance in cutting-edge science. Additionally, its compatibility with high-throughput screening platforms has expanded its utility in drug development pipelines.

Beyond its biochemical applications, 2-Fluoro-5’-adenylic Acid is also explored in diagnostics and imaging. Fluorine's unique NMR properties enable its use in 19F MRI, a non-invasive technique for tracking molecular processes in real time. This innovation addresses the rising interest in "molecular imaging probes" and "non-invasive diagnostics," topics frequently queried in scientific databases. The compound's versatility underscores its potential to bridge gaps between basic research and clinical translation.

In summary, 2-Fluoro-5’-adenylic Acid (CAS No. 1492-60-0) represents a pivotal molecule in modern biochemistry and pharmacology. Its fluorinated structure, combined with its functional versatility, positions it at the forefront of nucleotide research and therapeutic innovation. As the scientific community continues to unravel its full potential, this compound is poised to play a transformative role in addressing unmet medical needs and advancing our understanding of cellular dynamics.